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Compound of Interest

Compound Name: 1-(3-Amino-4-fluorophenyl)ethanol
CAS No.: 701-42-8
Cat. No.: B8697672
Get Quote
. J

Executive Summary

1-(3-Amino-4-fluorophenyl)ethanol (CAS: 701-42-8) is a fluorinated aromatic amine
derivative used primarily as an intermediate in pharmaceutical synthesis. Due to the presence
of both an amino group and a fluorine atom, this compound presents specific disposal
challenges that distinguish it from standard organic waste.

Critical Directive: This substance must be segregated into Halogenated Organic Waste
streams. Under no circumstances should it be disposed of down the drain or mixed with non-
halogenated solvents, as the fluorine content requires specific incineration protocols (flue gas
scrubbing) to prevent the release of hydrogen fluoride (HF) gas.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the chemical identity and associated hazards. The following
data assumes a conservative safety margin based on structural analogs (fluorinated anilines).

Table 1: Physicochemical & Hazard Profile
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Parameter

Specification

Chemical Name

1-(3-Amino-4-fluorophenyl)ethanol

CAS Number 701-42-8
Molecular Formula CsH10FNO
Molecular Weight 155.17 g/mol

Physical State

Solid (typically powder) or Viscous Liquid (purity
dependent)

Solubility

Soluble in DMSO, Methanol; Low water
solubility

Primary Hazards

Skin Irritant (H315), Eye Irritant (H319), STOT-
SE (H335)

Waste Stream

Halogenated Organic

Expert Insight: The amino group (-NHz) confers basicity, making this compound incompatible

with strong acids and oxidizers. Accidental mixing with acids can generate heat; mixing with

oxidizers (e.g., peroxides) risks exothermic decomposition.

Waste Segregation Protocol

Proper segregation is the single most effective way to reduce disposal costs and safety risks.

Use the following decision logic to determine the correct waste container.

Diagram 1: Waste Stream Decision Matrix
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Waste Generation:

1-(3-Amino-4-fluorophenyl)ethanol

Is the waste Solid or Liquid?

N

Solid Waste Liquid Waste
(Powder, contaminated gloves, wipes) (Mother liquor, reaction mixture)

Place in double-bagged
polyethylene container

Solid Hazardous Waste Bin Does the mixture contain
Label: 'Halogenated Solids' Halogenated Solvents (DCM, Chloroform)?

No (Rare case)

NON-HALOGENATED WASTE

Yes (or if pure compound) (Only if <1% Halogen content - Verify with EHS)

-
-

B .-~ Preferred Default
e for Fluorinated Compounds

HALOGENATED ORGANIC WASTE
(Must be incinerated with scrubbing)

Click to download full resolution via product page

Caption: Decision tree for segregating fluorinated amine waste. Default to "Halogenated"
streams to ensure regulatory compliance.

Step-by-Step Disposal Procedures
A. Solid Waste (Pure Substance & Contaminated Debris)
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» Containment: Collect pure solid waste in a sealable polyethylene (HDPE) jar or wide-mouth
bottle. Do not use metal containers due to potential corrosion over time.

o Debris: Contaminated gloves, weigh boats, and paper towels must be double-bagged in
clear hazardous waste bags (2-mil thickness minimum).

» Labeling: Affix a hazardous waste label. Explicitly write:
o Chemical Name: 1-(3-Amino-4-fluorophenyl)ethanol[1]
o Constituents: 100% (or specific %)
o Hazard Checkbox: Toxic, Irritant

» Storage: Store in a satellite accumulation area (SAA) away from oxidizers.

B. Liquid Waste (Solutions & Reaction Mixtures)

o Compatibility Check: Ensure the receiving waste carboy does not contain strong acids (e.qg.,
Nitric Acid, Sulfuric Acid). The amine group can react exothermically.

o Selection: Use the Halogenated Solvent carboy (typically yellow-coded in many labs).

o Why? Even if dissolved in methanol (non-halogenated), the fluorine atom on the phenyl
ring requires the waste to be treated as halogenated during incineration to capture HF gas

[1].

» Transfer: Use a funnel to prevent spills. Rinse the original vessel with a small amount of
compatible solvent (e.g., acetone) and add rinsate to the waste carboy.

o Closure: Cap the carboy immediately after use. Do not leave funnels in open carboys.

Emergency Response: Spill Cleanup

In the event of a spill, rapid containment is necessary to prevent spread and exposure.[2]

Diagram 2: Spill Response Workflow
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2. DON PPE
Nitile gloves (double), Goggles,
Lab coat, N95 (if dust)

3. CONTAIN 4. ABSORB/NEUTRALIZE
Circle spill with absorbent socks ——®| Cover liquid with sand/vermiculite.
or vermiculite Do not use combustible sawdust.

5. COLLECT
Scoop into hazardous waste pail.
Label 'Spill Debris'.

6. DECONTAMINATE
Wash surface with soap & water.
Test pH if acid involved.

1. ALERT & SECURE
Notify personnel, isolate area

Click to download full resolution via product page

Caption: Operational workflow for managing minor laboratory spills of 1-(3-Amino-4-
fluorophenyl)ethanol.

Regulatory Compliance & Classification
US EPA (RCRA) Considerations

While 1-(3-Amino-4-fluorophenyl)ethanol is not explicitly listed on the P-list or U-list, it falls
under the "General Duty Clause" and must be characterized based on its properties.

» Waste Code: If the waste solution contains spent halogenated solvents (e.g., Methylene
Chloride), apply code F002 [2].[3][4]

o Characteristic: If the waste exhibits toxicity (via TCLP) or ignitability (flash point <60°C if in
solvent), apply D001 (Ignitable) or relevant D-codes.

o Best Practice: Classify as Non-Regulated Hazardous Waste (unless mixed with listed
solvents) but manage strictly via the Halogenated stream to satisfy incineration requirements
for fluorinated organics [3].

European Waste Catalogue (EWC)

o Code: 07 05 04* (other organic solvents, washing liquids and mother liquors) or 16 05 06*
(laboratory chemicals consisting of or containing hazardous substances, including mixtures
of laboratory chemicals).

References

o Sigma-Aldrich.Safety Data Sheet: 1-(3-Amino-4-fluorophenyl)ethanol. Retrieved from
(Search CAS 701-42-8).
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» US Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved from .

e BenchChem.Essential Procedures for the Safe Disposal of Fluorinated Anilines. Retrieved
from .

e PubChem.Compound Summary: 1-(3-Aminophenyl)ethanol (Analogous Hazard Data).
Retrieved from .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-3-amino-4-fluorophenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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